(5Z)-5-(4-ethoxy-3-methoxybenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C20H18FNO4S
• Molecular Weight: 387.4 g/mol
• IUPAC Name: (5Z)-5-[(4-ethoxy-3-methoxyphenyl)methylidene]-3-[(4-fluorophenyl)methyl]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C20H18FNO4S/c1-3-26-16-9-6-14(10-17(16)25-2)11-18-19(23)22(20(24)27-18)12-13-4-7-15(21)8-5-13/h4-11H,3,12H2,1-2H3/b18-11-
• InChI Key: NTXWTEBSLMDPBF-WQRHYEAKSA-N
• Isomeric SMILES: CCOC1=C(C=C(C=C1)/C=C\2/C(=O)N(C(=O)S2)CC3=CC=C(C=C3)F)OC
• SMILES: CCOC1=C(C=C(C=C1)C=C2C(=O)N(C(=O)S2)CC3=CC=C(C=C3)F)OC

Description

(5Z)-5-(4-ethoxy-3-methoxybenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione is a synthetic compound that belongs to the thiazolidinedione class of drugs. It is a potent inhibitor of protein tyrosine phosphatase 1B (PTP1B), which plays a key role in the regulation of insulin signaling and glucose metabolism. This compound has gained significant interest in the scientific community due to its potential therapeutic applications in the treatment of type 2 diabetes, obesity, and other related metabolic disorders.

Mechanism of Action

The mechanism of action of (5Z)-5-(4-ethoxy-3-methoxybenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione involves the inhibition of (5Z)-5-(4-ethoxy-3-methoxybenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione, which is a negative regulator of insulin signaling. By inhibiting (5Z)-5-(4-ethoxy-3-methoxybenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione, this compound enhances insulin sensitivity and glucose uptake in insulin-resistant cells. It also activates the AMP-activated protein kinase (AMPK) pathway, which plays a key role in the regulation of energy metabolism.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (5Z)-5-(4-ethoxy-3-methoxybenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione include improved glucose metabolism, increased insulin sensitivity, and reduced inflammation. This compound has also been shown to have anti-cancer effects by inducing apoptosis and inhibiting cell proliferation in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of (5Z)-5-(4-ethoxy-3-methoxybenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione is its potent inhibitory activity against (5Z)-5-(4-ethoxy-3-methoxybenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione, which makes it a promising candidate for the development of new anti-diabetic and anti-obesity drugs. However, one of the limitations of this compound is its poor solubility in water, which makes it difficult to administer in vivo.

Future Directions

For research on (5Z)-5-(4-ethoxy-3-methoxybenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione include the development of new analogs with improved solubility and pharmacokinetic properties. Additionally, further studies are needed to investigate the potential therapeutic applications of this compound in the treatment of other metabolic disorders, such as non-alcoholic fatty liver disease and cardiovascular disease. Finally, more research is needed to elucidate the molecular mechanisms underlying the anti-inflammatory and anti-cancer effects of this compound.

Synthesis Methods

The synthesis of (5Z)-5-(4-ethoxy-3-methoxybenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione involves several steps. The starting materials include 4-ethoxy-3-methoxybenzaldehyde, 4-fluorobenzylamine, and 2,4-thiazolidinedione. The reaction proceeds through a condensation reaction between the aldehyde and amine to form an imine intermediate, which is then reacted with the thiazolidinedione to give the final product.

Scientific Research Applications

The potential therapeutic applications of (5Z)-5-(4-ethoxy-3-methoxybenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione have been extensively investigated in various scientific studies. This compound has been shown to improve glucose tolerance and insulin sensitivity in animal models of type 2 diabetes. It also exhibits anti-obesity effects by reducing body weight and adiposity in obese mice. Additionally, this compound has been found to have anti-inflammatory and anti-cancer properties.